1-(2-Thienyl)propane-1,2-dione
Overview
Description
Synthesis Analysis
The synthesis of 1-(2-Thienyl)propane-1,2-dione and related compounds involves several strategies, including chemoselective thioacetalization, which has been demonstrated using 3-(1,3-dithian-2-ylidene)pentane-2,4-dione as an odorless and efficient propane-1,3-dithiol equivalent under solvent-free conditions for the conversion of aldehydes and ketones into corresponding dithioacetals (Ouyang et al., 2006).
Molecular Structure Analysis
Experimental and theoretical charge-density analyses of 1,4-bis(5-hexyl-2-thienyl)butane-1,4-dione have provided insights into the electronic properties and have employed various models to calculate electrostatic-derived properties, showcasing the importance of molecular structure in determining the compound's behavior and applications (Ahmed et al., 2016).
Chemical Reactions and Properties
Photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones showcases the compound's involvement in the formation of highly functionalized polyheterocyclic compounds, indicating its versatility in chemical reactions (Zhang et al., 2017).
Scientific Research Applications
Temperature Sensing : "Europium 1,3-di(thienyl)propane-1,3-diones with outstanding properties for temperature sensing" (2015) by V. Ondruš et al. explores the synthesis of novel Eu complexes with 1,3-di(thienyl)propane-1,3-diones as ligands. Their luminescence properties in different polymers make them suitable for applications in aerodynamics and hydrodynamics due to their high temperature sensitivity, negligible pressure sensitivity, and marked photostability (Ondruš et al., 2015).
Photochromic and Computational Studies : "Synthesis, photochromic, and computational studies of dithienylethene-containing β-diketonate derivatives and their near-infrared photochromic behavior upon coordination of a boron(III) center" (2013) by Chun-Ting Poon, W. Lam, V. Yam. This study discusses the photophysical, electrochemical, and photochromic properties of dithienylethene-containing 1-thienyl-3-aryl-propane-1,3-diones, showing that upon coordination of a boron(III) center, these compounds exhibit near-infrared response and photochromic behavior influenced by the aryl substituents at the 3-position (Poon, Lam, & Yam, 2013).
Polymer Transistors : "Bi-thieno[3,4]pyrrole-4,6-dione based copolymers: 1,2-Bis(2-thienyl)ethene unit vs 1,2-diphenylethene unit" (2018) by Shiqian Zhang et al. discusses bi-thieno[3,4]pyrrole-4,6-dione (bi-TPD) based copolymers containing 1,2-bis(2-thienyl)ethene. The study focuses on their physicochemical and electrical properties, demonstrating potential applications in high-performance polymer transistors (Zhang et al., 2018).
Antimicrobial Screening : "Synthesis, Characterization and Antimicrobial Screening of 1,3-Dione with their Metal Complexes" (2018) by S. N. Sampal et al. discusses the synthesis of 1-(5-Bromo-2-hydroxyphenyl)-3-(thiophen-2-yl)-propane-1,3-dione and its metal complexes, which have been screened for antibacterial and antifungal activity. The transition metal complexes showed moderate to excellent antimicrobial activity, indicating potential for metal-derived drugs (Sampal, Thakur, Rajbhoj, & Gaikwad, 2018).
properties
IUPAC Name |
1-thiophen-2-ylpropane-1,2-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O2S/c1-5(8)7(9)6-3-2-4-10-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYDDUUWFJQMQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=O)C1=CC=CS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80159929 | |
Record name | 1-(2-Thienyl)propane-1,2-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Thienyl)propane-1,2-dione | |
CAS RN |
13678-69-8 | |
Record name | 1-(2-Thienyl)-1,2-propanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13678-69-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Thienyl)propane-1,2-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013678698 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(2-Thienyl)propane-1,2-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-thienyl)propane-1,2-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.781 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(2-Thienyl)-1,2-propanedione | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040002 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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